4-{acetyl[(4-fluoro-2-methylphenyl)sulfonyl]amino}-1-naphthyl acetate

• IUPAC Name: [4-[acetyl-(4-fluoro-2-methylphenyl)sulfonylamino]naphthalen-1-yl] acetate
• InChI: InChI=1S/C21H18FNO5S/c1-13-12-16(22)8-11-21(13)29(26,27)23(14(2)24)19-9-10-20(28-15(3)25)18-7-5-4-6-17(18)19/h4-12H,1-3H3
• InChI Key: QNYNNUMJZXUIFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)N(C2=CC=C(C3=CC=CC=C32)OC(=O)C)C(=O)C
• Molecular Formula: C21H18FNO5S
• Molecular Weight: 415.4 g/mol

Description

4-{acetyl[(4-fluoro-2-methylphenyl)sulfonyl]amino}-1-naphthyl acetate, also known as FMeANS, is a chemical compound that has been widely used in scientific research. FMeANS is a fluorescent probe that can be used to detect and quantify the activity of enzymes such as proteases and esterases. In

Mechanism of Action

4-{acetyl[(4-fluoro-2-methylphenyl)sulfonyl]amino}-1-naphthyl acetate works by undergoing a chemical reaction with the enzyme of interest. The reaction results in the cleavage of the sulfonyl group from 4-{acetyl[(4-fluoro-2-methylphenyl)sulfonyl]amino}-1-naphthyl acetate, which causes a change in the fluorescence of the compound. This change in fluorescence can be measured and used to quantify the activity of the enzyme.
Biochemical and Physiological Effects:
4-{acetyl[(4-fluoro-2-methylphenyl)sulfonyl]amino}-1-naphthyl acetate has no known biochemical or physiological effects on living organisms. It is a synthetic compound that is used solely for scientific research purposes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-{acetyl[(4-fluoro-2-methylphenyl)sulfonyl]amino}-1-naphthyl acetate is its high sensitivity and specificity for detecting enzyme activity. 4-{acetyl[(4-fluoro-2-methylphenyl)sulfonyl]amino}-1-naphthyl acetate is also relatively easy to use and can be incorporated into a variety of experimental setups. However, 4-{acetyl[(4-fluoro-2-methylphenyl)sulfonyl]amino}-1-naphthyl acetate does have some limitations. It can be affected by environmental factors such as pH and temperature, which can affect its fluorescence. Additionally, 4-{acetyl[(4-fluoro-2-methylphenyl)sulfonyl]amino}-1-naphthyl acetate can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving 4-{acetyl[(4-fluoro-2-methylphenyl)sulfonyl]amino}-1-naphthyl acetate. One area of interest is the development of new fluorescent probes that can be used to detect and quantify the activity of other types of enzymes. Another area of interest is the use of 4-{acetyl[(4-fluoro-2-methylphenyl)sulfonyl]amino}-1-naphthyl acetate in vivo to study enzyme activity in living organisms. Finally, there is a need for further research to optimize the use of 4-{acetyl[(4-fluoro-2-methylphenyl)sulfonyl]amino}-1-naphthyl acetate in experimental setups and to better understand its limitations and potential applications.

Scientific Research Applications

4-{acetyl[(4-fluoro-2-methylphenyl)sulfonyl]amino}-1-naphthyl acetate has been widely used in scientific research as a fluorescent probe to detect and quantify the activity of enzymes such as proteases and esterases. 4-{acetyl[(4-fluoro-2-methylphenyl)sulfonyl]amino}-1-naphthyl acetate can be used to study the kinetics of enzyme-catalyzed reactions, as well as to screen for potential inhibitors of these enzymes. 4-{acetyl[(4-fluoro-2-methylphenyl)sulfonyl]amino}-1-naphthyl acetate has also been used to study the activity of enzymes in biological samples such as blood and tissue extracts.